1-[3-(allyloxy)benzoyl]-N-(2,3-dihydro-1,4-benzodioxin-6-yl)-3-piperidinamine

• IUPAC Name: [3-(2,3-dihydro-1,4-benzodioxin-6-ylamino)piperidin-1-yl]-(3-prop-2-enoxyphenyl)methanone
• InChI: InChI=1S/C23H26N2O4/c1-2-11-27-20-7-3-5-17(14-20)23(26)25-10-4-6-19(16-25)24-18-8-9-21-22(15-18)29-13-12-28-21/h2-3,5,7-9,14-15,19,24H,1,4,6,10-13,16H2
• InChI Key: JSANVVNCBULUEX-UHFFFAOYSA-N
• Canonical SMILES: C=CCOC1=CC=CC(=C1)C(=O)N2CCCC(C2)NC3=CC4=C(C=C3)OCCO4
• Molecular Formula: C23H26N2O4
• Molecular Weight: 394.5 g/mol

Description

The compound seems to be a derivative of sulfonamides and benzodioxane. Sulfonamides are known for their antibacterial properties and are used in various therapeutic areas. Benzodioxane and its derivatives are identified as anti-hepatotoxic, anti-inflammatory, anti-helmintic, anti-arthritic, and antioxidant.

Synthesis Analysis

The synthesis of similar compounds was triggered by the reaction of 1,4-benzodioxane-6-amine with 4-bromobenzenesulfonyl chloride in aqueous alkaline media. This yielded a compound which was further treated with different alkyl/aralkyl halides using N,N-dimethylformamide (DMF) as a reaction medium in the presence of lithium hydride (LiH) as a base.

Molecular Structure Analysis

The structures of the synthesized derivatives were confirmed by spectroscopic techniques including IR, 1H NMR, and EI-MS.

Chemical Reactions Analysis

The synthesized molecules were studied for their possible therapeutic effect on Alzheimer’s disease. The inhibition activity of these molecules suggests they could be good agents for treating this disease.

Mechanism of Action

While the specific mechanism of action for “1-[3-(allyloxy)benzoyl]-N-(2,3-dihydro-1,4-benzodioxin-6-yl)-3-piperidinamine” is not available, sulfonamides primarily block the foliate synthetase enzyme, thus impeding folic acid synthesis which inhibits bacterial growth and multiplication.

Safety and Hazards

While specific safety and hazard information for this compound is not available, it’s worth noting that in higher doses, sulfonamides may cause nausea, vomiting, and abdominal irritation.

Future Directions

The potential of these compounds in treating Alzheimer’s disease and their antibacterial properties suggest they could be further explored for their therapeutic effects.